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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing

F1839-I rigid polyurethane foam blocks in their experiments. The information provided herein is

intended to assist in obtaining accurate and repeatable results, with a specific focus on

understanding and mitigating edge effects.

Frequently Asked Questions (FAQs)
Q1: What is F1839-I foam?

A1: F1839-I refers to rigid, unicellular polyurethane foam that conforms to the ASTM F1839

standard specification.[1][2] This foam is widely used as a standard material for the mechanical

testing of orthopedic devices and instruments.[1][2][3] It is designed to have mechanical

properties on the order of human cancellous bone, providing a consistent and uniform medium

for testing.[1][2][4]

Q2: What are the different grades of F1839-I foam?

A2: F1839-I foam is available in various grades, which are designated by their nominal density.

[5] Higher grade numbers correspond to higher foam densities and, consequently, greater

mechanical strength.[5][6] The selection of a specific grade depends on the particular

application and the type of bone tissue being simulated.[7]

Q3: What are "edge effects" in the context of foam block testing?
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A3: Edge effects refer to the phenomenon where the mechanical properties of a material

measured near its edges differ from the properties measured in the bulk of the material. In

foam block testing, this can manifest as localized strain concentrations or premature failure at

the specimen's edges, leading to an underestimation of the material's true strength and

stiffness.[8] This is often due to stress concentrations and the lack of lateral support at the free

surfaces.

Q4: Why is it important to account for edge effects?

A4: Unaccounted for edge effects can lead to significant errors in mechanical testing data,

compromising the validity and reproducibility of experimental results. For instance, in

orthopedic device testing, failing to consider edge effects could lead to inaccurate assessments

of implant stability and performance.

Data Presentation: Mechanical Properties of F1839-I
Foam Grades
The following tables summarize the minimum and maximum mechanical property values for

various grades of F1839-I foam as specified by ASTM F1839.

Table 1: Density and Compressive Properties
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Grade
Minimum
Density (
kg/m ³)

Maximum
Density (
kg/m ³)

Minimum
Compres
sive
Strength
(MPa)

Maximum
Compres
sive
Strength
(MPa)

Minimum
Compres
sive
Modulus
(MPa)

Maximum
Compres
sive
Modulus
(MPa)

5 72.10 88.10 0.4495 0.7800 12 20

10 144.0 176.0 1.745 2.820 45 75

12 173.0 211.5 2.485 3.970 65 105

15 216.0 264.5 3.820 6.050 100 160

20 288.5 352.5 6.630 10.45 170 270

25 360.5 440.5 10.15 16.00 260 420

30 432.5 528.5 14.30 22.70 370 590

35 504.5 617.0 19.15 30.55 490 790

40 576.5 705.0 24.60 39.55 630 1010

50 721.0 881.0 37.35 61.05 960 1550

Data sourced from ASTM F1839-08 and commercial supplier data sheets.[5][6]

Table 2: Shear Properties and Screw Pull-out Strength
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Grade

Minimum
Shear
Strength
(MPa)

Maximum
Shear
Strength
(MPa)

Minimum
Shear
Modulus
(MPa)

Maximum
Shear
Modulus
(MPa)

Minimum
Screw
Pull-out
Strength
(N)

Maximum
Screw
Pull-out
Strength
(N)

5 0.420 0.805 6 12 53.1 85

10 1.225 2.010 15 25 220 350

12 1.610 2.580 20 30 310 490

15 2.235 3.510 25 40 470 750

20 3.395 5.275 40 60 886.7 1176.3

25 4.665 7.275 55 85 1250 1980

30 6.025 9.495 70 110 1670 2650

35 7.460 11.95 90 140 2130 3380

40 8.960 14.55 110 170 2620 4160

50 - - - - 3780 5990

Data sourced from ASTM F1839-08, a study on pedicle screw pull-out, and commercial

supplier data sheets.[6][9][10][11]
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Issue Possible Causes Recommended Solutions

Inconsistent compressive

strength results

1. Non-uniform specimen

preparation. 2. Misalignment of

the specimen in the testing

machine. 3. Variation in strain

rate. 4. Prominent edge

effects.

1. Ensure specimens are cut

with parallel and flat surfaces,

perpendicular to the foam rise

direction.[12] 2. Use self-

aligning platens and ensure

the specimen is centered. 3.

Adhere strictly to the strain rate

specified in the relevant testing

standard (e.g., ASTM D1621).

4. Use larger specimens where

the central, unaffected region

is a higher proportion of the

total volume. Consider using a

lubricant on the platens to

reduce friction.

Premature failure at the edges

of the specimen

1. High stress concentrations

at the sharp edges of the

specimen. 2. Frictional forces

between the specimen and the

loading platens.

1. A slight chamfering of the

specimen edges may help to

reduce stress concentrations.

2. Apply a thin layer of

lubricant (e.g., petroleum jelly)

to the surfaces of the loading

platens.

Difficulty in obtaining a linear

elastic region in the stress-

strain curve

1. Initial settling of the

specimen (toe region). 2.

Cellular structure collapse at

low strains.

1. Apply a small preload to the

specimen before starting the

test to ensure full contact

between the specimen and the

platens. 2. Ensure the correct

foam grade is being used for

the expected load range. A

lower-density foam may exhibit

non-linear behavior at lower

stresses.

Specimen buckling during

compression

1. Aspect ratio (height to width)

of the specimen is too high.

1. Ensure the specimen aspect

ratio is in accordance with the
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relevant testing standard

(typically between 1:1 and 2:1

for compression testing).

Experimental Protocols
Protocol for Investigating Edge Effects in Compressive
Testing
This protocol is designed to quantify the influence of specimen size on the measured

compressive properties, thereby isolating the edge effect.

1. Objective: To determine the effect of specimen aspect ratio and size on the apparent

compressive strength and modulus of F1839-I foam.

2. Materials and Equipment:

F1839-I foam blocks of a single grade (e.g., Grade 20).
Universal Testing Machine (UTM) with a suitable load cell.
Compression platens (parallel and flat).
Calipers or micrometer for precise dimensional measurements.
Specimen cutting tools (e.g., band saw with a fine-toothed blade).

3. Specimen Preparation:

Cut cubic specimens of at least three different sizes from the same foam block. For example:
Group A: 25 mm x 25 mm x 25 mm (n=5)
Group B: 50 mm x 50 mm x 50 mm (n=5)
Group C: 75 mm x 75 mm x 75 mm (n=5)
Ensure all cut surfaces are smooth, parallel, and perpendicular to the foam rise direction.
Measure and record the dimensions of each specimen to a precision of 0.01 mm.

4. Experimental Procedure:

Set the crosshead speed of the UTM to a constant strain rate (e.g., 10% of the specimen
height per minute, as per ASTM D1621).
Place a specimen at the center of the lower platen.
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Bring the upper platen into contact with the specimen and apply a small preload (e.g., 5 N) to
ensure uniform contact.
Initiate the compression test and record the load and displacement data until a predefined
strain (e.g., 10%) is reached.
Repeat the test for all specimens in each group.

5. Data Analysis:

Calculate the engineering stress and strain for each specimen.
Determine the compressive modulus from the initial linear portion of the stress-strain curve.
Determine the compressive strength at a specific strain (e.g., 5% or 10%).
Calculate the mean and standard deviation of the compressive modulus and strength for
each specimen group.
Plot the apparent compressive strength and modulus as a function of specimen size. A
significant increase in these properties with increasing specimen size would indicate the
presence of edge effects in the smaller specimens.

Visualizations
Experimental Workflow for Investigating Edge Effects
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Specimen Preparation

Mechanical Testing

Data Analysis

Conclusion

Select F1839-I Foam Block (Single Grade)

Cut Specimens of Varying Sizes (e.g., 25mm, 50mm, 75mm cubes)

Measure and Record Dimensions

Set UTM Parameters (Strain Rate)

Position Specimen and Apply Preload

Conduct Compression Test

Record Load-Displacement Data

Calculate Stress and Strain

Determine Compressive Modulus and Strength

Group and Average Results by Specimen Size

Plot Mechanical Properties vs. Specimen Size

Quantify Edge Effects

Click to download full resolution via product page
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Caption: Workflow for the experimental investigation of edge effects in F1839-I foam block

testing.

Troubleshooting Logic for Inconsistent Results

Inconsistent Mechanical Test Results

Are Specimen Dimensions Uniform and to Standard?

Review and Refine Specimen Preparation Protocol

No

Is the Specimen Correctly Aligned in the UTM?
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Yes No
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No

Is the Strain Rate Consistent and Correct?

Yes

Yes No

Verify UTM Settings Against the Test Standard

No

Are Edge Effects Suspected?

Yes

Yes No

Implement Edge Effect Mitigation Strategies (e.g., larger specimens, lubrication)
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Consistent Results
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Caption: A logical troubleshooting guide for addressing inconsistent results in foam block

testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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